2,3,5-Trichlorobenzylamine

• CAS No.: 101084-86-0
• Molecular Formula: C7H6Cl3N
• Molecular Weight: 210.482
• IUPAC Name: (2,3,5-trichlorophenyl)methanamine
• InChI: InChI=1S/C7H6Cl3N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H,3,11H2
• InChI Key: KHZMVRAHUYZKEK-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1CN)Cl)Cl)Cl
• Synonyms: 2,3,5-TRICHLOROBENZYLAMINE

Description

2,3,5-Trichlorobenzylamine is a chlorinated aromatic amine with the molecular formula C₆H₄Cl₃N and a molecular weight of 196.46 g/mol . It is structurally characterized by a benzylamine backbone (a benzene ring with a –CH₂NH₂ group) substituted with three chlorine atoms at the 2-, 3-, and 5-positions. This compound is a solid at room temperature and is primarily used in laboratory settings, with a purity of 95% as reported by CymitQuimica . Its InChI key (MOTBXEPLFOLWHZ-UHFFFAOYSA-N) and CAS registry number (specific to 2,3,5-Trichloroaniline, a closely related derivative) highlight its unique stereoelectronic profile .

Notably, the positions of chlorine atoms distinguish it from other trichlorinated isomers, such as 2,4,6-Trichlorobenzylamine, which exhibits different steric and electronic properties .

Comparison with Similar Compounds

Structural and Physical Properties

Table 1: Key Properties of Chlorinated Benzylamines/Anilines

Compound	Molecular Formula	Molecular Weight (g/mol)	Chlorine Positions	Physical State	Key Characteristics
2,3,5-Trichlorobenzylamine	C₆H₄Cl₃N	196.46	2, 3, 5	Solid	High Cl substitution; moderate solubility in polar solvents
2-Chloroaniline	C₆H₆ClN	127.57	2	Liquid	Lower molecular weight; higher volatility
4-Chloroaniline	C₆H₆ClN	127.57	4	Solid	Para-substitution enhances symmetry; higher melting point
2,4,6-Trichlorobenzylamine	C₆H₄Cl₃N	196.46	2, 4, 6	Solid	Symmetrical Cl arrangement; distinct steric hindrance

Key Observations :

• Chlorine Substitution: Increasing chlorine atoms (e.g., mono- to tri-substituted) correlate with higher molecular weight, reduced water solubility, and increased melting/boiling points.
• Positional Effects : 2,3,5-Trichlorobenzylamine’s asymmetric Cl distribution contrasts with the symmetrical 2,4,6-isomer, leading to differences in dipole moments and crystal packing .

Comparison with Fluorinated Analogs

Fluorine’s stronger electronegativity and smaller atomic radius could enhance stability and alter binding affinities in biological systems compared to chlorine-substituted derivatives .